Cas no 692764-48-0 (2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid)

• Product Name: 2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid
• CAS No: 692764-48-0
• MF: C₁₂H₁₁F₃N₂O₂
• MW: 272.223153352737
• CID: 3046985
• PubChem ID: 646477
• Update Time: 2025-05-20

2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid
• AKOS016341058
• MLS002537707
• HMS2188A15
• SR-01000324634
• 2-[2-(trifluoromethyl)benzimidazol-1-yl]butanoic acid
• SMR000012616
• CS-0322629
• 2-(2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)butanoic acid
• 2-[2-(trifluoromethyl)-1,3-benzodiazol-1-yl]butanoic acid
• BAS 03839423
• SR-01000324634-1
• AP-906/43313196
• F3099-7223
• MLS000027839
• 2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]butanoic acid
• CHEMBL1712423
• 2-(2-(trifluoromethyl)-1h-benzimidazol-1-yl)butanoic acid
• AKOS000283107
• 692764-48-0

• MDL： MFCD05744840
• Inchi： 1S/C12H11F3N2O2/c1-2-8(10(18)19)17-9-6-4-3-5-7(9)16-11(17)12(13,14)15/h3-6,8H,2H2,1H3,(H,18,19)
• InChI Key： IGFGDQDQUNNVEW-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=CC=2N1C(C(=O)O)CC)(F)F

Computed Properties

• Exact Mass: 272.07726208g/mol
• Monoisotopic Mass: 272.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid

Comprehensive Overview of 2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid (CAS No. 692764-48-0)

2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid (CAS No. 692764-48-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a benzoimidazole moiety in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's butyric acid side chain further enhances its versatility, allowing for easy derivatization and conjugation with other functional groups. This feature is particularly relevant in the context of prodrug design, a hot topic in modern medicinal chemistry. Recent studies have highlighted the role of 2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid in improving the bioavailability of therapeutic agents, addressing a common challenge in drug formulation.

In agrochemical applications, CAS No. 692764-48-0 has shown promise as a precursor for novel pesticides and herbicides. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of agrochemicals, making them more effective against resistant pests. This aligns with the growing demand for sustainable crop protection solutions, a key concern in global agriculture today.

From a synthetic chemistry perspective, the preparation of 2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid involves multi-step reactions, often starting from 2-trifluoromethylbenzimidazole. Optimizing these synthetic routes is an active area of research, with many scientists focusing on green chemistry approaches to reduce environmental impact. This resonates with the broader trend toward eco-friendly synthesis in the chemical industry.

The compound's physicochemical properties, such as its solubility profile and pKa value, make it particularly interesting for formulation scientists. These characteristics are critical when addressing frequently searched questions like "how to improve API solubility" or "strategies for enhancing drug delivery." The benzoimidazole core contributes to its ability to form stable complexes, which is valuable in drug-cyclodextrin interactions, another trending topic in pharmaceutical sciences.

Analytical characterization of 692764-48-0 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are essential for quality control in chemical manufacturing. The purity assessment of such compounds is crucial, especially when they're used as reference standards or building blocks in drug development pipelines. This aspect connects with the increasing emphasis on quality by design (QbD) principles in pharmaceutical production.

In material science applications, derivatives of 2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid have shown potential in creating novel polymers with unique electronic properties. The trifluoromethyl group can influence the dielectric characteristics of materials, making them interesting for organic electronics applications. This aligns with current research trends in flexible electronics and organic semiconductors.

The safety profile of CAS No. 692764-48-0 has been studied in various contexts, with particular attention to its environmental fate and biodegradation. These studies are important for regulatory compliance and address growing concerns about chemical sustainability. Proper handling procedures and storage conditions are well-documented, ensuring safe utilization in research and industrial settings.

Market analysts have noted increasing demand for 2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid in recent years, driven by expanding applications in both pharmaceutical and specialty chemical sectors. The compound's patent landscape reveals ongoing innovation, with several recent filings covering novel synthetic methods and applications. This intellectual property activity indicates the compound's commercial potential and relevance to current drug discovery paradigms.

Future research directions for 692764-48-0 may explore its potential in emerging areas such as targeted drug delivery systems and theranostic applications. The combination of its structural features makes it a promising candidate for developing multifunctional agents that can simultaneously diagnose and treat diseases. Such innovations would address the pharmaceutical industry's need for more personalized medicine approaches.

In conclusion, 2-(2-Trifluoromethyl-benzoimidazol-1-yl)-butyric acid represents a versatile chemical entity with broad applications across multiple scientific disciplines. Its unique molecular architecture continues to inspire innovative research, particularly in areas addressing current challenges in healthcare and sustainable chemistry. As scientific understanding of this compound deepens, we can anticipate new discoveries that will further expand its utility in cutting-edge applications.